Cas no 2229540-48-9 (5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine)

5-(But-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine is a specialized organic compound featuring a benzodioxine core substituted with a but-3-ynyl group. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic chemistry, particularly for click chemistry applications due to the terminal alkyne functionality. The benzodioxine moiety contributes to stability and potential pharmacological relevance, while the alkyne group enables selective coupling reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). Its well-defined molecular architecture ensures consistent performance in modular synthesis, facilitating the development of complex molecules for pharmaceuticals, materials science, and agrochemical research. The compound is typically handled under inert conditions to preserve its reactive alkyne group.

5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine structure

2229540-48-9 structure

Product Name:5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine

CAS No:2229540-48-9

MF:C₁₂H₁₂O₂

MW:188.222483634949

CID:6221247

PubChem ID:165761127

Update Time:2025-10-30

5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

- 5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine
- EN300-1748061
- 2229540-48-9
- Inchi： 1S/C12H12O2/c1-2-3-5-10-6-4-7-11-12(10)14-9-8-13-11/h1,4,6-7H,3,5,8-9H2
- InChI Key： LJTLOIBTSWXCNY-UHFFFAOYSA-N
- SMILES： O1CCOC2C=CC=C(CCC#C)C1=2

Computed Properties

Exact Mass: 188.083729621g/mol
Monoisotopic Mass: 188.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 18.5Å²

5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1748061-0.05g	5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine	2229540-48-9	0.05g	$983.0	2023-09-20
Enamine	EN300-1748061-0.1g	5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine	2229540-48-9	0.1g	$1031.0	2023-09-20
Enamine	EN300-1748061-0.25g	5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine	2229540-48-9	0.25g	$1078.0	2023-09-20
Enamine	EN300-1748061-0.5g	5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine	2229540-48-9	0.5g	$1124.0	2023-09-20
Enamine	EN300-1748061-1.0g	5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine	2229540-48-9	1g	$1172.0	2023-06-03
Enamine	EN300-1748061-2.5g	5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine	2229540-48-9	2.5g	$2295.0	2023-09-20
Enamine	EN300-1748061-5.0g	5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine	2229540-48-9	5g	$3396.0	2023-06-03
Enamine	EN300-1748061-10.0g	5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine	2229540-48-9	10g	$5037.0	2023-06-03
Enamine	EN300-1748061-1g	5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine	2229540-48-9	1g	$1172.0	2023-09-20
Enamine	EN300-1748061-5g	5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine	2229540-48-9	5g	$3396.0	2023-09-20

5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine Related Literature

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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Additional information on 5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine

Comprehensive Overview of 5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine (CAS No. 2229540-48-9): Properties, Applications, and Research Insights

The compound 5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine (CAS No. 2229540-48-9) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and material science research. Its benzodioxine core, coupled with a but-3-yn-1-yl side chain, offers versatile reactivity, making it a valuable intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, catalysis, and polymer chemistry, aligning with the growing demand for novel bioactive compounds and sustainable materials.

In recent years, the 5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine has been explored for its role in click chemistry reactions, a hotspot in modern synthetic chemistry. The alkyne (but-3-yn-1-yl) group enables efficient cycloaddition processes, which are pivotal for constructing bioconjugates and functionalized polymers. This aligns with the rising trend of green chemistry and atom-economical synthesis, addressing environmental concerns while maintaining high yields.

From a pharmacological perspective, the benzodioxine scaffold is known for its bioactivity, often found in compounds targeting central nervous system (CNS) disorders and inflammatory pathways. The incorporation of the but-3-yn-1-yl moiety may enhance blood-brain barrier permeability, a critical factor in CNS drug development. This has sparked interest in its potential as a precursor for neuroprotective agents or anti-inflammatory drugs, topics frequently searched in academic and industrial databases.

The compound’s CAS No. 2229540-48-9 is often queried alongside terms like "synthetic routes", "spectroscopic data", and "safety profile", reflecting the need for comprehensive technical documentation. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing its purity and stability, which are crucial for GMP-compliant production. These aspects are highly relevant to quality control professionals and regulatory affairs specialists.

Beyond pharmaceuticals, 5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine is investigated for its utility in advanced materials. Its rigid benzodioxine ring and alkyne functionality make it a candidate for designing high-performance polymers or metal-organic frameworks (MOFs). Such materials are pivotal in energy storage and sensor technologies, areas dominating recent scientific literature and patent filings.

In summary, 5-(but-3-yn-1-yl)-2,3-dihydro-1,4-benzodioxine (CAS No. 2229540-48-9) represents a multifaceted compound with broad interdisciplinary appeal. Its synthesis, properties, and applications intersect with cutting-edge research trends, from precision medicine to sustainable materials, ensuring its continued relevance in scientific and industrial communities.